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Compound of Interest

Compound Name: S421-d4

Cat. No.: B12428748

Technical Guide: Octachlorodipropyl Ether-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octachlorodipropy! Ether-d4, a
deuterated analog of the insecticide synergist Octachlorodipropyl Ether (also known as S-421).
This document is intended to serve as a resource for researchers and professionals in drug
development and related scientific fields, offering available data, analytical methodologies, and
a general quality control workflow.

Compound Data

The following tables summarize the available chemical and physical properties of
Octachlorodipropyl Ether-d4 and its non-deuterated counterpart. Data for the deuterated
compound is limited, and information for the non-deuterated form is provided for reference.

Table 1: Chemical Identification
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Identifier

Octachlorodipropyl Ether-
d4

Octachlorodipropyl Ether

Alternate Names

S 421-d4

S-421, Bis(2,3,3,3-

tetrachloropropyl) ether

CAS Number 127-90-2 (unlabeled) 127-90-2

Molecular Formula CeH2D4ClsO[1] CeHsClsO[2][3][4]
Molecular Weight 381.76 g/mol [1] 377.73 g/mol [2][3]
InChi Key LNIXZKBHJZAIKQ- LNIXZKBHJZAIKQ-

UHFFFAOYSA-N

UHFFFAOYSA-N[2][3]

Canonical SMILES

clc(cocc(chc(cl)
)N

clc(cocc(chc(cl)
(cheheEnEencizlzl

Table 2: Physical and Chemical Properties

Value (Octachlorodipropyl

Propert Source
A Ether)
Appearance Colorless to pale yellow liquid [2]
N Insoluble in water; soluble in
Solubility _ (2]
organic solvents

Boiling Point 114-116 °C @ 0.2 Torr [2][3]
Melting Point -50 °C [2][3]

Note: Specific physical and chemical property data for Octachlorodipropy! Ether-d4 are not

readily available. The data presented for the non-deuterated form can be considered as an

approximation.

Experimental Protocols

A definitive Certificate of Analysis with detailed experimental protocols for Octachlorodipropy!l

Ether-d4 is not publicly available. However, the following High-Performance Thin-Layer
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Chromatography (HPTLC) method for the analysis of the non-deuterated form in insecticide
formulations provides a relevant and robust analytical approach.

High-Performance Thin-Layer Chromatography (HPTLC)
for Octachlorodipropyl Ether

This method is suitable for the quantification and identification of Octachlorodipropyl Ether in
various formulations.

Instrumentation and Materials:

HPTLC Plates: Silica gel 60 F254

Mobile Phase: Toluene—acetic acid—water 20:20:1 (v/v/v)

Chromogenic Reagent: Silver nitrate—2 M alcoholic potassium hydroxide

Densitometer: Capable of detection at 399 nm

Standard Solution: Analytical grade Octachlorodipropyl Ether (e.g., 98.0% purity)

Procedure:

» Standard Preparation: Prepare a stock solution of 1.0 mg/mL Octachlorodipropyl Ether in
acetonitrile. Prepare a working standard of 0.1 mg/mL by diluting the stock solution with
acetonitrile.

o Sample Preparation: Extract the sample containing Octachlorodipropyl Ether with a suitable
organic solvent (e.g., acetonitrile).

e Chromatography:

o Apply the standard and sample solutions to the HPTLC plate.

o Develop the plate in a chromatographic tank saturated with the mobile phase.

o After development, dry the plate.
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e Detection and Quantification:

o

Spray the plate with the chromogenic reagent.

[¢]

Expose the plate to UV light for visualization.

Perform densitometric evaluation at 399 nm.

[¢]

[e]

The calibration plot for quantification is typically logarithmic in the range of 0.2-5.0 ug per
band.

Signaling Pathways and Workflows

The following diagrams illustrate key conceptual frameworks relevant to the analysis and use of
Octachlorodipropyl Ether-d4.
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General Analytical Workflow for a Deuterated Standard
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Caption: General analytical workflow for the quality control of a deuterated standard.
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This generalized workflow outlines the critical steps from receiving a deuterated standard like
Octachlorodipropyl Ether-d4 to its final release for research applications. It emphasizes identity
confirmation, purity assessment, and the crucial determination of isotopic enrichment, all of
which are documented in a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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